Cas no 2375260-38-9 ({8-Aminobicyclo[4.2.0]octan-7-yl}methanol)

• Product Name: {8-Aminobicyclo[4.2.0]octan-7-yl}methanol
• CAS No: 2375260-38-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6012716
• PubChem ID: 165979653
• Update Time: 2025-06-08

{8-Aminobicyclo[4.2.0]octan-7-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2375260-38-9
• EN300-6764038
• {8-aminobicyclo[4.2.0]octan-7-yl}methanol
• {8-Aminobicyclo[4.2.0]octan-7-yl}methanol

• Inchi： 1S/C9H17NO/c10-9-7-4-2-1-3-6(7)8(9)5-11/h6-9,11H,1-5,10H2
• InChI Key： SLSLJWWXKHOROW-UHFFFAOYSA-N
• SMILES： OCC1C(C2CCCCC21)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on {8-Aminobicyclo[4.2.0]octan-7-yl}methanol

{8-Aminobicyclo[4.2.0]octan-7-yl}methanol (CAS No. 2375260-38-9)

{8-Aminobicyclo[4.2.0]octan-7-yl}methanol (CAS No. 2375260-38-9) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic ring system and a primary amine functional group, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of {8-Aminobicyclo[4.2.0]octan-7-yl}methanol is noteworthy for its unique bicyclo[4.2.0]octane framework, which provides a rigid and conformationally constrained scaffold. This structural rigidity can influence the compound's biological activity by enhancing its binding affinity to specific protein targets. The presence of the primary amine group further adds to its chemical versatility, enabling it to participate in a wide range of chemical reactions and interactions.

Recent studies have explored the potential of {8-Aminobicyclo[4.2.0]octan-7-yl}methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has highlighted its role as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively bind to these enzymes suggests its potential as a lead molecule for developing new treatments for conditions such as Alzheimer's and Parkinson's disease.

In addition to its enzymatic inhibition properties, {8-Aminobicyclo[4.2.0]octan-7-yl}methanol has also shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery. Studies have demonstrated that this compound can act as an agonist or antagonist at specific GPCRs, offering new avenues for therapeutic intervention in diseases such as cardiovascular disorders and metabolic syndromes.

The synthetic accessibility of {8-Aminobicyclo[4.2.0]octan-7-yl}methanol is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been developed to efficiently produce this compound, including those involving palladium-catalyzed cross-coupling reactions and ring-closing metathesis (RCM). These methods not only facilitate the synthesis of the compound but also allow for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

From a pharmacokinetic perspective, {8-Aminobicyclo[4.2.0]octan-7-yl}methanol exhibits favorable properties that make it suitable for further development as a drug candidate. Preliminary studies have shown that it has good solubility, permeability, and metabolic stability, which are essential characteristics for oral bioavailability and sustained therapeutic effects.

In conclusion, {8-Aminobicyclo[4.2.0]octan-7-yl}methanol (CAS No. 2375260-38-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its synthetic accessibility and favorable pharmacokinetic properties, position it as a valuable tool for advancing research in medicinal chemistry and drug discovery.